Cas no 19285-92-8 (Mannitol,1,3,4-tri-O-methyl-, triacetate, D- (8CI))

• Product Name: Mannitol,1,3,4-tri-O-methyl-, triacetate, D- (8CI)
• CAS No: 19285-92-8
• MF: C₁₅H₂₆O₉
• MW: 350.361546039581
• CID: 123468
• PubChem ID: 22848810
• Update Time: 2025-04-18

Mannitol,1,3,4-tri-O-methyl-, triacetate, D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Mannitol,1,3,4-tri-O-methyl-, triacetate, D- (8CI)
• Mannitol, 1,3,4-tri-O-methyl-, triacetate, D-
• 1-O,3-O,4-O-Trimethyl-D-mannitol 2,5,6-triacetate
• 1-O,2-O,5-O-Triacetyl-3-O,4-O,6-O-trimethyl-D-mannitol
• SCHEMBL2100980
• 19285-92-8
• [(2R,3R,4R,5R)-2,5-diacetyloxy-3,4,6-trimethoxyhexyl] acetate
• 1,2,5-tri-O-acetyl-3,4,6-tri-O-methyl-mannitol

• Inchi： 1S/C15H26O9/c1-9(16)22-8-13(24-11(3)18)15(21-6)14(20-5)12(7-19-4)23-10(2)17/h12-15H,7-8H2,1-6H3/t12-,13-,14-,15-/m1/s1
• InChI Key： JTIPYRUUQYKTIG-KBUPBQIOSA-N
• SMILES： O(C)[C@H]([C@@H](COC)OC(C)=O)[C@@H]([C@@H](COC(C)=O)OC(C)=O)OC

Computed Properties

• Exact Mass: 350.15768
• Monoisotopic Mass: 350.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 106.59